Cas no 5503-32-2 (2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane)

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane structure

5503-32-2 structure

Product Name:2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane

CAS No:5503-32-2

Molecular Formula:C₉H₁₅O₂Cl

Molecular Weight:190.6672

CID:1040719

PubChem ID:97801

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane Properties

Names and Identifiers

- 2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane
- 3-(chloromethyl)-1,4-dioxaspiro[4.5]decane
- 1-Chloro-2,3-O-cyclohexylidenepropane
- 2,2-Pentamethylene-4-chloromethyl-1,3-dioxolane
- AI3-31959
- NSC 41991
- SCHEMBL6218973
- 1, 2-(chloromethyl)-
- NSC41991
- CS-0453519
- 5503-32-2
- AKOS015899027
- SB46403
- DB-063321
- NSC45315
- NSC-41991
- SB48100
- 2-(Chloromethyl)-1,4-dioxaspiro(4.5)decane
- DB-059945
- EN300-373456
- 1,4-Dioxaspiro(4.5)decane, 2-(chloromethyl)-
- NSC 45315
- AI 3-31959
- NSC-45315
- DB-071932
- MDL： MFCD00465683
- InChIKey： XGQRXAWHKWEULC-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H15ClO2/c10-6-8-7-11-9(12-8)4-2-1-3-5-9/h8H,1-7H2
- SMILES： C1CCC2(CC1)OCC(CCl)O2

Computed Properties

Exact Mass: 190.0760574g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 190.0760574g/mol
Heavy Atom Count: 12
Complexity: 155
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 18.5Å²

Experimental Properties

Boiling Point: 272 ºC
Flash Point: 106 ºC
Density: 1.15

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DE83-50mg	2,2-Pentamethylene-4-chloromethyl-1,3-dioxolane	5503-32-2	95%	50mg	$105.00	2025-02-26
A2B Chem LLC	AG24163-50mg	2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane	5503-32-2	95%	50mg	$80.00	2024-04-19
Aaron	AR00DEGF-50mg	2,2-Pentamethylene-4-chloromethyl-1,3-dioxolane	5503-32-2	95%	50mg	$83.00	2025-01-24
Alichem	A289000630-1g	2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane	5503-32-2	95%	1g	$671.96	2023-09-01
Chemenu	CM139320-1g	2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane	5503-32-2	95%	1g	$729	2021-08-05
Enamine	EN300-373456-0.05g	2-(chloromethyl)-1,4-dioxaspiro[4.5]decane	5503-32-2	95%	0.05g	$64.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1524186-250mg	2-(Chloromethyl)-1,4-dioxaspiro[4.5]Decane	5503-32-2	98%	250mg	￥14800.00
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C878505-1g	2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane	5503-32-2	95%	1g	￥23,552.00	2022-09-02

2-(Chloromethyl)-1,4-dioxaspiro[4.5]decane Related Literature

1. Inside front cover

Org. Chem. Front., 2020,7, 2602-2602
2. Ionometallurgy: designer redox properties for metal processing†

A. P. Abbott,G. Frisch,S. J. Gurman,A. R. Hillman,J. Hartley,F. Holyoak,K. S. Ryder Chem. Commun., 2011,47, 10031-10033
3. Correction: Iridium-(κ2-NSi) catalyzed dehydrogenation of formic acid: effect of auxiliary ligands on the catalytic performance

Jorge L. Lopez-Morales,Belinda Español-Sanchez,Pilar García-Orduña,Fernando J. Lahoz,Manuel Iglesias,Francisco J. Fernández-Alvarez Dalton Trans., 2023,52, 11361-11362
4. Quantum computation of silicon electronic band structure

Phys. Chem. Chem. Phys., 2020,22, 21816-21822
5. Novel left-handed double-helical chiral carbon nanotubes for electrochemical biosensing study†

Shuang Ren,Huan Wang,Yufan Zhang,Liping Guo,Hongyi Zhang,Zhihong Shi,Yuena Sun,Mingjie Li,Meng Li,Zheng Huang Anal. Methods, 2015,7, 9310-9316
6. Contents

Chem. Commun., 2006, 2199-2208
7. Applicability of diclofenac–montmorillonite as a selective sorbent for adsorption of palladium(ii); kinetic and thermodynamic studies

Mostafa Hossein Baki,Farzaneh Shemirani,Rouhollah Khani,Mehrnoosh Bayat Anal. Methods, 2014,6, 1875-1883
8. Separation of particles by pulsed dielectrophoresis†

Hai-Hang Cui,Xue-Fei He Lab Chip, 2009,9, 2306-2312
9. Back cover

Chem. Soc. Rev., 2009,38, 1507-1508
10. MoS2/cellulose paper coupled with SnS2 quantum dots as 2D/0D electrode for high-performance flexible supercapacitor†

Venkatarao Selamneni,Parikshit Sahatiya New J. Chem., 2021,45, 8516-8526

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